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Compound of Interest

Compound Name: Vinylboronic acid pinacol ester

Cat. No.: B127660 Get Quote

Essential Safety and Handling Guide for
Vinylboronic Acid Pinacol Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Vinylboronic acid pinacol ester (CAS No. 75927-49-0). Adherence to these procedures is

vital for ensuring personal safety and minimizing environmental impact in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
Vinylboronic acid pinacol ester is a flammable liquid and vapor that can cause skin irritation,

serious eye irritation, and may lead to an allergic skin reaction.[1][2] It may also cause

respiratory irritation.[2] It is classified as toxic to aquatic life with long-lasting effects.[1]
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Property Value Source

Signal Word Warning [2]

Hazard Statements
H226, H315, H317, H319,

H335, H411
[1][2]

Flash Point 34 °C (93.2 °F)

Density 0.908 g/mL at 25 °C

Storage Temperature -20°C [3]

Mandatory Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure. All handling

should be conducted in a certified chemical fume hood.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Nitrile or neoprene gloves.

Consider double gloving for

extended handling.

Protects skin from irritation and

potential allergic reactions.[4]

Nitrile gloves are generally

recommended for work with

esters, but it is crucial to check

the manufacturer's glove

compatibility data.[5]

Body Protection

A flame-resistant lab coat that

fully covers the arms and is

fastened in the front.

Protects skin from accidental

spills and contamination.[6]

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[6]
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Step-by-Step Operational Plan
This section provides a procedural workflow for the safe handling of Vinylboronic acid
pinacol ester from receipt to disposal.

Workflow for Handling Vinylboronic Acid Pinacol Ester
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Caption: Workflow for the safe handling of Vinylboronic acid pinacol ester.
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Experimental Protocols

A. Pre-Handling Procedures

Inspect Container: Upon receipt, visually inspect the container for any signs of damage or

leaks. Ensure the label is legible and correct.

Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Prepare Work Area: Ensure all work is conducted in a certified chemical fume hood.[4] Keep

the sash at the lowest possible height. Remove all ignition sources from the immediate area.

[1][3] Have a spill kit readily accessible.

B. Handling the Chemical

Grounding: To prevent static discharge, ground and bond the container and receiving

equipment.[1]

Weighing and Transfer: Use non-sparking tools for all transfers.[1] If transferring to a new

container, ensure it is clean, dry, and properly labeled.

Reaction Setup: Add the chemical slowly to the reaction vessel to avoid splashing. Keep the

container tightly closed when not in use.[1] The compound is air-sensitive and should be

handled under an inert atmosphere.[2][3]

C. Post-Handling Procedures

Decontamination: Decontaminate all glassware and equipment that came into contact with

the chemical. A basic wash can help convert residual boronic acid to a more water-soluble

boronate salt, followed by a water rinse.[4] All rinsates should be collected as hazardous

liquid waste.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

chemical.[1]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Methylboronic_acid_pinacol_ester_d3_A_Safety_and_Operational_Guide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.chemicalbook.com/msds/pinacol-vinylboronate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19811&PLANT=d__ALF
https://www.chemicalbook.com/msds/pinacol-vinylboronate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Methylboronic_acid_pinacol_ester_d3_A_Safety_and_Operational_Guide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Procedure

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush the affected skin with running water for

at least 15 minutes.[2] Seek medical attention if

irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][7] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen.[2] Seek medical

attention if symptoms persist.

Ingestion
Do NOT induce vomiting.[2] Rinse the mouth

with water.[8] Seek immediate medical attention.

Spill

Evacuate the area and remove all ignition

sources.[1] Absorb the spill with an inert, non-

combustible material such as vermiculite or

sand.[1][6] Do not use paper towels.[6] Collect

the absorbed material and any contaminated

items into a closable, labeled container for

hazardous waste disposal.[1]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[8] Do not use a

direct water jet. Water spray may be used to

cool containers.[3]

Disposal Plan
Vinylboronic acid pinacol ester and any materials contaminated with it must be treated as

hazardous waste. Under no circumstances should this chemical or its containers be disposed

of in regular trash or down the drain.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemicalbook.com/msds/pinacol-vinylboronate.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19811&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19811&PLANT=d__ALF
https://synquestprodstorage.blob.core.windows.net/msds/6300/6360-1-E1.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6300/6360-1-E1.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19811&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19811&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19811&PLANT=d__ALF
https://aksci.com/sds/Y7233_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://aksci.com/sds/Y7233_SDS.pdf
https://www.chemicalbook.com/msds/pinacol-vinylboronate.pdf
https://www.benchchem.com/product/b127660?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Methylboronic_acid_pinacol_ester_d3_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure

Waste Segregation: Use separate, clearly labeled, and sealable containers for solid and

liquid waste containing Vinylboronic acid pinacol ester.[4]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Vinylboronic acid pinacol ester".[4]

Solid Waste: Contaminated solid materials such as gloves, bench paper, and absorbent

materials should be placed in a designated solid hazardous waste container.

Liquid Waste: Unused chemical and solutions containing the compound should be collected

in a designated liquid hazardous waste container.

Storage: Store sealed and labeled waste containers in a designated satellite accumulation

area, away from incompatible materials.[4]

Pickup: Follow your institution's specific procedures for hazardous waste pickup and

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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